Cas no 56563-37-2 (2-Butynyl p-toluenesulfonate)

• Product Name: 2-Butynyl p-toluenesulfonate
• CAS No: 56563-37-2
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD00078395
• CID: 56980
• PubChem ID: 329761647
• Update Time: 2025-05-21

2-Butynyl p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Butynyl p-toluenesulfonate
• 2-Butynyl p-toluenesulphonate
• But-2-yn-1-yl 4-methylbenzenesulfonate
• but-2-ynyl 4-methylbenzenesulfonate
• 2-Butynyl 4-methylbenzenesulfonate
• A831099
• 56563-37-2
• 2-Butynyl4-toluenesulfonate
• CS-0453651
• AKOS015891042
• E78900
• 2-Butynyl 4-toluenesulfonate
• AS-81525
• 4-methylbenzenesulfonic acid but-2-ynyl ester
• 10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N
• J-802075
• FT-0611645
• doi:10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N.1
• DTXSID10427047
• MFCD00078395
• 2-Butynyl p-toluenesulfonate, 96%
• SCHEMBL4801283
• p-toluenesulphonic acid-2-butinyl ester
• EN300-7394480
• B4995
• but-2-yn-1-yl 4-methylbenzene-1-sulfonate
• DB-020757

• MDL： MFCD00078395
• Inchi： 1S/C11H12O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,9H2,1-2H3
• InChI Key： HGZKJNHJABSJTC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC
• BRN： 3300477

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1,012 g/cm3
• Melting Point: 47-51 °C
• Boiling Point: 355.2 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.538
• Water Partition Coefficient: Insoluble
• PSA: 51.75000
• LogP: 2.80440
• Solubility: Insoluble

2-Butynyl p-toluenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters